molecular formula C7H11N3O B2591278 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol CAS No. 71233-24-4

1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol

Cat. No. B2591278
CAS RN: 71233-24-4
M. Wt: 153.185
InChI Key: LJBDMFLWAOHEMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” is a chemical compound with the molecular weight of 153.18 . The IUPAC name for this compound is 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ol . The InChI code for this compound is 1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11) .


Molecular Structure Analysis

The InChI code for “1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” is 1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.


Physical And Chemical Properties Analysis

The compound “1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” has a molecular weight of 153.18 .

Scientific Research Applications

Biomedical Applications

Pyrazolo[3,4-b]pyridines exhibit significant biomedical potential due to their diverse bioactive properties. The synthesis and study of these compounds have led to the identification of several biomedical applications. Notably, the structural diversity at various positions on the pyrazolo[3,4-b]pyridine framework allows for targeted modifications to enhance biological activity. These compounds have been included in a vast number of patents, highlighting their potential in drug development and therapeutic interventions (Donaire-Arias et al., 2022).

Synthetic Methodologies

Several synthetic methodologies have been developed to construct the pyrazolo[3,4-b]pyridine core, demonstrating the versatility and chemical interest in this heterocyclic compound. For instance, cyclization reactions from 2,6-dichloro-4-methylnicotinonitrile have been employed to synthesize new 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol compounds, highlighting the compound's structural complexity and the synthetic interest in derivatives of pyrazolo[3,4-b]pyridin-3-ol (Wu et al., 2012). Moreover, the use of ultrasound-promoted synthesis offers a rapid and efficient method for producing fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines, showcasing advancements in reaction conditions that improve yield and reduce reaction times (Nikpassand et al., 2010).

Chemical Structure and Properties

The detailed chemical structure and properties of pyrazolo[3,4-b]pyridine derivatives have been extensively studied, with research focusing on their quantum studies, NLO, and thermodynamic properties. These studies not only confirm the compound's stability and reactivity but also contribute to a deeper understanding of its potential applications in various fields (Halim & Ibrahim, 2022).

properties

IUPAC Name

1-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJBDMFLWAOHEMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(CCNC2)C(=O)N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

153.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

71233-24-4
Record name 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.